1-(2-fluorophenyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-(2-fluorophenyl)-4,6-dimethyl-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C14H13FN2O2/c1-8-7-9(2)17(14(19)12(8)13(16)18)11-6-4-3-5-10(11)15/h3-7H,1-2H3,(H2,16,18)
• InChI Key: NHWQEMYSSZKQGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1C2=CC=CC=C2F)C(=O)N)C
• Molecular Formula: C14H13FN2O2
• Molecular Weight: 260.26 g/mol

Description

1-(2-fluorophenyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as "FL-3," is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. FL-3 belongs to the class of dihydropyridine derivatives, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of FL-3 involves the inhibition of various cellular pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the JAK/STAT pathway. FL-3 has also been shown to interact with various proteins, including tubulin and Hsp90, which are involved in cell growth and proliferation.
Biochemical and Physiological Effects:
FL-3 has been shown to have various biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and the inhibition of angiogenesis. FL-3 has also been shown to reduce oxidative stress and inflammation, which are involved in various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using FL-3 in lab experiments include its potential therapeutic applications and its ability to inhibit various cellular pathways. However, the limitations of using FL-3 in lab experiments include its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of FL-3, including the development of more efficient synthesis methods, the optimization of its pharmacological properties, and the identification of its molecular targets. FL-3 could also be studied in combination with other drugs to enhance its therapeutic effects and to reduce its potential toxicity. Additionally, the study of FL-3 could be expanded to include other diseases, such as autoimmune diseases and infectious diseases.

Synthesis Methods

The synthesis of FL-3 involves a multi-step process that includes the reaction of 2-fluoroaniline with acetylacetone, followed by a condensation reaction with methyl-3-oxobutanoate. The resulting product is then subjected to a series of reactions, including reduction and cyclization, to yield the final product.

Scientific Research Applications

FL-3 has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases. In cancer research, FL-3 has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In Alzheimer's disease research, FL-3 has been studied for its potential neuroprotective effects by reducing oxidative stress and inflammation. In cardiovascular disease research, FL-3 has been studied for its potential vasodilatory effects and for its ability to reduce blood pressure.